Cas no 1261977-99-4 (6-(4-Fluoro-3-methoxyphenyl)picolinic acid)

• Product Name: 6-(4-Fluoro-3-methoxyphenyl)picolinic acid
• CAS No: 1261977-99-4
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD18317543
• CID: 1039057
• Update Time: 2025-05-24

6-(4-Fluoro-3-methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluoro-3-methoxyphenyl)picolinic acid

• MDL： MFCD18317543
• Inchi： 1S/C13H10FNO3/c1-18-12-7-8(5-6-9(12)14)10-3-2-4-11(15-10)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： IWZVHUTZMULWDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 247.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 59.42000
• LogP: 2.59450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-Fluoro-3-methoxyphenyl)picolinic acid

Recent Advances in the Study of 6-(4-Fluoro-3-methoxyphenyl)picolinic acid (CAS: 1261977-99-4)

6-(4-Fluoro-3-methoxyphenyl)picolinic acid (CAS: 1261977-99-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in inflammatory and oncological contexts. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

One of the most notable advancements in the study of 6-(4-Fluoro-3-methoxyphenyl)picolinic acid is its identification as a potent inhibitor of specific kinase enzymes involved in inflammatory signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for the p38 MAP kinase pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study reported an IC50 value of 12 nM, suggesting strong inhibitory activity and potential for further drug development.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute revealed that 6-(4-Fluoro-3-methoxyphenyl)picolinic acid can induce apoptosis in certain cancer cell lines, particularly those with dysregulated Wnt/β-catenin signaling. The compound's ability to modulate this pathway positions it as a promising candidate for targeted cancer therapies, though further in vivo studies are needed to validate these findings.

The pharmacokinetic profile of 6-(4-Fluoro-3-methoxyphenyl)picolinic acid has also been a focus of recent investigations. A 2024 pharmacokinetic study published in Drug Metabolism and Disposition reported favorable oral bioavailability (78%) and a half-life of approximately 6 hours in rodent models. These properties, combined with its low toxicity profile in preliminary toxicology studies, suggest that the compound could be suitable for oral administration in clinical settings.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 6-(4-Fluoro-3-methoxyphenyl)picolinic acid. A 2023 paper in Organic Process Research & Development described a novel, scalable synthesis route that improves yield from 42% to 68% while reducing the number of purification steps. This advancement could facilitate larger-scale production for both research and potential clinical applications.

Looking forward, the most pressing research questions concern the compound's efficacy in animal models of disease and its potential for combination therapies. Several research groups have announced plans for IND-enabling studies, suggesting that clinical trials may begin within the next 2-3 years. The unique chemical structure of 6-(4-Fluoro-3-methoxyphenyl)picolinic acid, particularly its fluorine substitution pattern, continues to make it an interesting subject for structure-activity relationship studies in medicinal chemistry.